molecular formula C10H8ClNO B2784835 2-Chloro-4-(1H-pyrrol-1-yl)phenol CAS No. 886360-85-6

2-Chloro-4-(1H-pyrrol-1-yl)phenol

Cat. No.: B2784835
CAS No.: 886360-85-6
M. Wt: 193.63
InChI Key: SCXXHACCWYBPFG-UHFFFAOYSA-N
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Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-4-(1H-pyrrol-1-yl)phenol typically involves the reaction of 2-chlorophenol with pyrrole under specific conditions. One common method includes the use of a base such as sodium hydride (NaH) to deprotonate the phenol, followed by the addition of pyrrole. The reaction is usually carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

2-Chloro-4-(1H-pyrrol-1-yl)benzenol undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products

Scientific Research Applications

2-Chloro-4-(1H-pyrrol-1-yl)benzenol is used in various scientific research applications, including:

Mechanism of Action

The mechanism of action of 2-Chloro-4-(1H-pyrrol-1-yl)phenol involves its interaction with specific molecular targets, such as enzymes or receptors. The chloro and hydroxyl groups play a crucial role in binding to these targets, while the pyrrole ring can participate in π-π interactions and hydrogen bonding. These interactions can modulate the activity of the target proteins, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

2-Chloro-4-(1H-pyrrol-1-yl)benzenol is unique due to the presence of both a chloro group and a hydroxyl group on the benzene ring, which allows for a diverse range of chemical reactions and interactions. This makes it a versatile compound in various research applications .

Biological Activity

2-Chloro-4-(1H-pyrrol-1-yl)phenol is a compound that has garnered attention in recent years for its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, research findings, and relevant case studies.

Chemical Structure and Properties

The molecular formula of this compound is C10_{10}H8_{8}ClN, with a molecular weight of approximately 195.63 g/mol. The compound features a chloro group and a pyrrole ring, which are critical for its biological interactions. The presence of both the chloro and hydroxyl functional groups suggests significant reactivity in various biological contexts.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors. The chloro and hydroxyl groups facilitate binding through hydrogen bonding and π-π interactions, while the pyrrole ring enhances the compound's capacity to modulate protein activity. This interaction can lead to various biological effects, including enzyme inhibition and modulation of signal transduction pathways .

Antimicrobial Activity

Research indicates that this compound exhibits antimicrobial properties. A study demonstrated its effectiveness against multidrug-resistant strains of Mycobacterium tuberculosis (Mtb), showcasing its potential as an anti-tuberculosis agent. The compound was found to inhibit the growth of Mtb by targeting specific proteins involved in bacterial metabolism .

Anticancer Properties

Several studies have highlighted the anticancer potential of compounds related to this compound. For instance, derivatives containing similar pyrrole structures have shown significant antiproliferative effects against various cancer cell lines, including breast cancer (MCF-7), cervical adenocarcinoma (HeLa), and lung carcinoma (A549). The IC50_{50} values for these compounds generally range from submicromolar to micromolar concentrations, indicating potent activity .

Study on Antitumor Activity

A notable study investigated the effects of this compound on glioma cell lines. The compound demonstrated a significant reduction in cell viability at concentrations as low as 5 μM, with an IC50_{50} value around 3 μM after 72 hours of treatment. The mechanism was linked to the induction of apoptosis, evidenced by increased levels of cleaved PARP and caspase-3 .

Enzyme Inhibition Studies

In another study focusing on enzyme inhibition, this compound was shown to inhibit specific enzymes involved in cancer cell proliferation. The binding affinity was assessed using molecular docking studies, which indicated favorable interactions with target proteins such as EthR2, a known target for drug-resistant strains of Mtb .

Comparative Analysis with Related Compounds

To better understand the unique properties of this compound, a comparison with structurally similar compounds can be insightful:

Compound NameStructureKey FeaturesBiological Activity
BM212 BM212Pyrrole derivativePotent against Mtb
Doxorubicin DoxorubicinAnthracycline antibioticAnticancer agent
Penicipyrroether A Penicipyrroether APyrrole alkaloidStrong antiglioma activity

Properties

IUPAC Name

2-chloro-4-pyrrol-1-ylphenol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H8ClNO/c11-9-7-8(3-4-10(9)13)12-5-1-2-6-12/h1-7,13H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SCXXHACCWYBPFG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN(C=C1)C2=CC(=C(C=C2)O)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H8ClNO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

193.63 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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